Cas no 929343-46-4 (2-Methoxy-8-methylquinoline-3-carboxylic acid)

• Product Name: 2-Methoxy-8-methylquinoline-3-carboxylic acid
• CAS No: 929343-46-4
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 5701077
• PubChem ID: 33697696
• Update Time: 2025-10-28

2-Methoxy-8-methylquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• CS-0281994
• EN300-734822
• 8-methyl-2-methoxyquinoline-3-carboxylic acid
• 2-methoxy-8-methylquinoline-3-carboxylic acid
• 2-methoxy-8-methylquinoline-3-carboxylicacid
• 929343-46-4
• 3-Quinolinecarboxylic acid, 2-methoxy-8-methyl-
• 2-Methoxy-8-methylquinoline-3-carboxylic acid

• Inchi： 1S/C12H11NO3/c1-7-4-3-5-8-6-9(12(14)15)11(16-2)13-10(7)8/h3-6H,1-2H3,(H,14,15)
• InChI Key： RWCDGEQCWIDKNG-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2C)C=C(C(O)=O)C=1OC

Computed Properties

• Exact Mass: 217.07389321g/mol
• Monoisotopic Mass: 217.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• Density: 1.280±0.06 g/cm3(Predicted)
• Boiling Point: 362.6±37.0 °C(Predicted)
• pka: 4.18±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 2-Methoxy-8-methylquinoline-3-carboxylic acid

2-Methoxy-8-methylquinoline-3-carboxylic acid (CAS No: 929343-46-4)

The compound 2-Methoxy-8-methylquinoline-3-carboxylic acid (CAS No: 929343-46-4) is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the family of quinoline derivatives, which are known for their diverse biological activities and structural versatility. The molecule consists of a quinoline ring system with a methoxy group at position 2, a methyl group at position 8, and a carboxylic acid group at position 3. These substituents contribute to the compound's unique chemical properties and potential applications.

Recent studies have highlighted the antimicrobial properties of 2-Methoxy-8-methylquinoline-3-carboxylic acid, particularly against gram-positive bacteria. Researchers have found that the compound exhibits potent activity against *Staphylococcus aureus* and *Bacillus subtilis*, making it a promising candidate for the development of new antibiotics. The methoxy group at position 2 plays a crucial role in enhancing the compound's solubility and bioavailability, while the methyl group at position 8 contributes to its stability and resistance to metabolic degradation.

In addition to its antimicrobial properties, 2-Methoxy-8-methylquinoline-3-carboxylic acid has shown potential in the field of cancer therapy. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast and colon cancer cells. The carboxylic acid group at position 3 is believed to facilitate the compound's interaction with cellular proteins, leading to its anticancer effects. Furthermore, the quinoline ring system provides a rigid framework that can be easily modified to enhance the compound's selectivity and efficacy.

The synthesis of 2-Methoxy-8-methylquinoline-3-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. One common approach involves the Friedlander synthesis, where an o-amino aryl aldehyde reacts with a ketone or aldehyde to form the quinoline skeleton. Subsequent functionalization steps are then used to introduce the methoxy, methyl, and carboxylic acid groups at their respective positions.

Recent advancements in green chemistry have also led to the development of more sustainable methods for synthesizing this compound. For instance, researchers have successfully utilized microwave-assisted synthesis to reduce reaction times and improve yields. These methods not only enhance the efficiency of production but also minimize environmental impact, aligning with current trends toward sustainable chemical manufacturing.

The structural versatility of 2-Methoxy-8-methylquinoline-3-carboxylic acid makes it an ideal candidate for further exploration in drug discovery programs. Its ability to modulate multiple cellular pathways suggests that it could be developed into a multitarget drug for treating complex diseases such as cancer and infectious diseases.

In conclusion, 2-Methoxy-8-methylquinoline-3-carboxylic acid (CAS No: 929343-46-4) is a remarkable compound with significant potential in various therapeutic areas. Its unique structure, coupled with its diverse biological activities, positions it as a valuable tool for advancing medical research and drug development.